Cas no 2138379-11-8 (2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride)

• Product Name: 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride
• CAS No: 2138379-11-8
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• CID: 4641143
• Update Time: 2025-10-18

2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride

• Inchi： 1S/C6H8N2O2.ClH/c1-2-5-7-3-4(8-5)6(9)10;/h3H,2H2,1H3,(H,7,8)(H,9,10);1H
• InChI Key： DKCWPQKIZWPFAS-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(CC)N1)(=O)O.Cl

Additional information on 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride

Introduction to 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride (CAS No. 2138379-11-8)

2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride (CAS No. 2138379-11-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride features an imidazole ring with a carboxylic acid group and an ethyl substituent, making it a valuable building block for the synthesis of more complex molecules.

The imidazole moiety is a common functional group found in many biologically active compounds, including histamine, histidine, and various pharmaceuticals. The presence of this moiety in 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride suggests potential interactions with biological targets such as enzymes, receptors, and transporters. Recent studies have explored the use of imidazole derivatives in the development of novel drugs for various diseases, including cancer, neurological disorders, and infectious diseases.

In terms of its chemical properties, 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride is a white crystalline solid that is soluble in water and polar organic solvents. Its solubility characteristics make it suitable for various synthetic transformations and biological assays. The compound can be synthesized through several routes, including the reaction of 2-ethylimidazole with chloroacetyl chloride followed by hydrolysis to form the carboxylic acid. The final step involves the conversion to the hydrochloride salt to enhance its stability and solubility.

The biological activity of 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride has been investigated in several studies. One notable application is its use as an intermediate in the synthesis of antifungal agents. Imidazole derivatives are well-known for their antifungal properties, and 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride can serve as a key building block for the development of more potent and selective antifungal compounds. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of imidazole-based antifungals using 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride as a starting material. These compounds exhibited excellent activity against Candida albicans and other fungal pathogens.

Beyond antifungal applications, 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride has also shown promise in the field of cancer research. Imidazole derivatives have been studied for their ability to inhibit specific enzymes involved in cancer cell proliferation and survival. A study published in Cancer Research demonstrated that certain imidazole-based compounds could selectively target and inhibit the activity of histone deacetylases (HDACs), which are important epigenetic regulators implicated in cancer progression. While further research is needed to fully understand the mechanisms and potential therapeutic applications, these findings highlight the potential of imidazole derivatives like 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride.

In addition to its direct biological activities, 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride can be used as a ligand or chelating agent in coordination chemistry. The imidazole ring can coordinate with metal ions to form stable complexes, which have applications in catalysis, materials science, and bioinorganic chemistry. For instance, a study published in Inorganic Chemistry explored the coordination behavior of imidazole derivatives with transition metals such as copper and zinc. The resulting complexes exhibited interesting electronic and magnetic properties, making them useful for various applications.

The safety profile of 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride is an important consideration for its use in pharmaceutical research and development. While detailed toxicological data may be limited for this specific compound, general safety guidelines for handling imidazole derivatives should be followed to ensure laboratory safety. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper disposal methods should be employed to prevent environmental contamination.

In conclusion, 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride (CAS No. 2138379-11-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in modern drug discovery efforts.